Cas no 514802-37-0 ([3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone)

• Product Name: [3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone
• CAS No: 514802-37-0
• MF: C₁₇H₁₃F₃O₃
• MW: 322.278535604477
• MDL: MFCD07699978
• CID: 1575113
• PubChem ID: 24726682
• Update Time: 2025-11-06

[3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone
• 3-(1,3-DIOXOLAN-2-YL)-3'-TRIFLUOROMETHYLBENZOPHENONE
• SureCN6155001
• CTK4J4323
• AG-F-74233
• KB-176815
• 3-(1,3-Dioxolan-2-yl)-3'-trifluoromethyl-benzophenone
• MFCD07699978
• 3-(1,3-dioxolan-2-yl)phenyl 3-(trifluoromethyl)phenyl ketone
• DTXSID40645075
• 514802-37-0
• [3-(1,3-Dioxolan-2-yl)phenyl][3-(trifluoromethyl)phenyl]methanone
• A913075
• SCHEMBL6155001
• AKOS016022031

• MDL： MFCD07699978
• Inchi： 1S/C17H13F3O3/c18-17(19,20)14-6-2-4-12(10-14)15(21)11-3-1-5-13(9-11)16-22-7-8-23-16/h1-6,9-10,16H,7-8H2
• InChI Key： YAJGMPPHTZVOSY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C1=CC=CC(=C1)C1OCCO1)=O)(F)F

Computed Properties

• Exact Mass: 322.08200
• Monoisotopic Mass: 322.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.98180

Additional information on [3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone

Comprehensive Guide to [3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone (CAS No. 514802-37-0)

[3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone (CAS No. 514802-37-0) is a specialized organic compound with significant applications in pharmaceutical and material science research. This compound, featuring a 1,3-dioxolane moiety and a trifluoromethylphenyl group, is widely studied for its unique chemical properties and potential industrial uses. Researchers and manufacturers are increasingly interested in this compound due to its versatility in synthetic chemistry and its role in developing advanced materials.

The molecular structure of [3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone includes a methanone (ketone) functional group bridging two aromatic rings. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in reactions requiring precise electronic modulation. Meanwhile, the 1,3-dioxolane ring offers stability and reactivity, which is beneficial in protecting group strategies and polymer synthesis. These features make it a sought-after intermediate in fine chemical production.

One of the key applications of CAS No. 514802-37-0 is in the pharmaceutical industry, where it serves as a building block for drug discovery. The compound's ability to act as a precursor for bioactive molecules has led to its use in developing antiviral and anti-inflammatory agents. Recent studies highlight its potential in targeting enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions. Additionally, its role in material science is gaining traction, particularly in the synthesis of high-performance polymers and coatings with enhanced durability.

From a market perspective, the demand for [3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone is rising due to advancements in green chemistry and sustainable manufacturing. Companies are exploring eco-friendly synthesis routes to meet regulatory standards and reduce environmental impact. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals in the field. The compound's compatibility with catalytic methods further enhances its appeal for large-scale production.

Researchers often inquire about the synthetic pathways for CAS No. 514802-37-0, with common questions focusing on yield optimization and purification techniques. Recent publications suggest that palladium-catalyzed cross-coupling and microwave-assisted synthesis are effective methods for producing this compound efficiently. These approaches not only improve reaction times but also align with the industry's push for energy-efficient processes. Such innovations are critical for meeting the scalability demands of pharmaceutical and material applications.

In summary, [3-(1,3-dioxolan-2-yl)phenyl]-[3-(trifluoromethyl)phenyl]methanone (CAS No. 514802-37-0) is a multifaceted compound with expanding applications in drug development and advanced materials. Its unique structural features, combined with its compatibility with modern synthetic techniques, position it as a valuable asset in chemical research. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in future innovations. For researchers and manufacturers, understanding its properties and applications is essential for leveraging its full potential.